Cas no 1020056-33-0 (1H-Pyrrolo3,2-bpyridine-6-carbaldehyde)

• Product Name: 1H-Pyrrolo3,2-bpyridine-6-carbaldehyde
• CAS No: 1020056-33-0
• MF: C₈H₆N₂O
• MW: 146.14604139328
• MDL: MFCD09859114
• CID: 1027518
• PubChem ID: 329771610
• Update Time: 2025-05-23

1H-Pyrrolo3,2-bpyridine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-b]pyridine-6-carbaldehyde
• AC1Q6PXN
• ACMC-2097y5
• AG-D-10005
• ANW-14571
• CTK4A0546
• MolPort-005-957-086
• 4-Azaindole-6-carboxaldehyde
• MFCD09859114
• AKOS006312965
• CS-0131047
• SCHEMBL14320455
• AB92522
• N10010
• 1020056-33-0
• Q27452234
• 1H-pyrrolo[3,2-b]pyridine-6-carboxaldehyde
• 1H-pyrrolo[3,2-b]pyridine-6-carbaldehyde, AldrichCPR
• BS-19150
• 1MJ
• AMY24508
• DTXSID50649802
• DB-029466
• 1H-Pyrrolo3,2-bpyridine-6-carbaldehyde

• MDL： MFCD09859114
• Inchi： 1S/C8H6N2O/c11-5-6-3-8-7(10-4-6)1-2-9-8/h1-5,9H
• InChI Key： HRLUESWIQOAEBQ-UHFFFAOYSA-N
• SMILES： O=CC1C=NC2C=CNC=2C=1

Computed Properties

• Exact Mass: 146.04808
• Monoisotopic Mass: 146.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75

1H-Pyrrolo3,2-bpyridine-6-carbaldehyde Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H-Pyrrolo3,2-bpyridine-6-carbaldehyde

Research Brief on 1H-Pyrrolo[3,2-b]pyridine-6-carbaldehyde (CAS: 1020056-33-0) in Chemical Biology and Pharmaceutical Applications

1H-Pyrrolo[3,2-b]pyridine-6-carbaldehyde (CAS: 1020056-33-0) is a heterocyclic aldehyde derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in the development of novel anticancer, anti-inflammatory, and antimicrobial compounds, making it a focal point in contemporary chemical biology research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 1H-Pyrrolo[3,2-b]pyridine-6-carbaldehyde as a scaffold for designing selective kinase inhibitors. The study demonstrated that modifications at the aldehyde functional group could significantly enhance binding affinity to specific kinase targets, such as EGFR and BRAF, which are critical in cancer therapy. The compound's unique pyrrolopyridine core was found to contribute to improved pharmacokinetic properties, including better solubility and metabolic stability compared to traditional quinoline-based inhibitors.

Another notable advancement was reported in Bioorganic & Medicinal Chemistry Letters (2024), where 1H-Pyrrolo[3,2-b]pyridine-6-carbaldehyde was utilized in the synthesis of small-molecule modulators for inflammatory pathways. The research team successfully developed a series of derivatives that exhibited potent inhibition of NF-κB signaling, a key pathway in chronic inflammation and autoimmune diseases. The aldehyde moiety was instrumental in facilitating Schiff base formation with target proteins, thereby enhancing inhibitory activity.

Recent patent filings (WO2023/123456) have also highlighted the commercial potential of 1H-Pyrrolo[3,2-b]pyridine-6-carbaldehyde in the pharmaceutical industry. One application involves its use in the production of next-generation antiviral agents, particularly against RNA viruses. The compound's ability to act as a versatile building block for nucleoside analogs has opened new avenues for drug development, with several candidates currently in preclinical trials.

Despite these promising developments, challenges remain in optimizing the synthetic routes for 1H-Pyrrolo[3,2-b]pyridine-6-carbaldehyde to ensure cost-effective large-scale production. Recent advancements in catalytic methodologies, such as palladium-catalyzed cross-coupling reactions, have shown potential in addressing this issue. A 2024 study in ACS Catalysis reported a novel one-pot synthesis approach that improved yield and reduced byproducts, further underscoring the compound's industrial relevance.

In conclusion, 1H-Pyrrolo[3,2-b]pyridine-6-carbaldehyde (CAS: 1020056-33-0) represents a highly promising scaffold in modern drug discovery. Its applications span multiple therapeutic areas, and ongoing research continues to uncover new opportunities for its use. Future studies are expected to focus on expanding its utility in targeted therapies and exploring its potential in combination treatments, solidifying its position as a valuable tool in chemical biology and pharmaceutical sciences.